Cas no 80438-56-8 (Benzene, 2-bromo-1,5-bis(1,1-dimethylethyl)-3-iodo-)

Benzene, 2-bromo-1,5-bis(1,1-dimethylethyl)-3-iodo- structure
80438-56-8 structure
Product Name:Benzene, 2-bromo-1,5-bis(1,1-dimethylethyl)-3-iodo-
CAS No:80438-56-8
MF:C14H20BrI
MW:395.117075920105
CID:4194375
PubChem ID:12858533
Update Time:2025-09-27

Benzene, 2-bromo-1,5-bis(1,1-dimethylethyl)-3-iodo- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-bromo-1,5-bis(1,1-dimethylethyl)-3-iodo-
    • Benzene, 2-?bromo-?1,?5-?bis(1,?1-?dimethylethyl)?-?3-?iodo-
    • 80438-56-8
    • CID 12858533
    • AS-84876
    • 2-bromo-1,5-di-tert-butyl-3-iodobenzene
    • 2-bromo-1,5-ditert-butyl-3-iodobenzene
    • E84640
    • Inchi: 1S/C14H20BrI/c1-13(2,3)9-7-10(14(4,5)6)12(15)11(16)8-9/h7-8H,1-6H3
    • InChI Key: PBNJGOMSFBMLPM-UHFFFAOYSA-N
    • SMILES: IC1C=C(C=C(C=1Br)C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 393.97931g/mol
  • Monoisotopic Mass: 393.97931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 0Ų

Benzene, 2-bromo-1,5-bis(1,1-dimethylethyl)-3-iodo- Pricemore >>

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